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Unveiling the Superior Insulating Properties of
Parylene D for Advanced Applications
In the realm of advanced materials, particularly for applications in demanding sectors such as

scientific research, and drug development, the dielectric properties of insulating films are of

paramount importance. Parylene D, a chemical vapor deposited (CVD) polymer, has emerged

as a frontrunner for applications requiring robust electrical insulation. This guide provides an

objective comparison of the dielectric breakdown strength of Parylene D films against other

commonly used polymer dielectrics, supported by experimental data and detailed

methodologies.

Parylene D, a member of the Parylene family of polymers, is distinguished by the substitution

of two chlorine atoms on the aromatic ring of the poly(p-xylylene) backbone.[1][2] This chemical

modification imparts enhanced thermal stability compared to its counterparts, Parylene N and

C, making it suitable for applications with elevated operating temperatures.[1][3]

Comparative Analysis of Dielectric Strength
The dielectric strength of a material is a measure of its ability to withstand a strong electric field

without breaking down and becoming electrically conductive.[4] For thin films, this property is

crucial in determining their suitability as electrical insulators in compact and high-voltage

devices. The following table summarizes the dielectric breakdown strength of Parylene D in
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comparison to other Parylene variants and alternative polymer films. All data is presented in

Volts per mil (V/mil), a standard unit for measuring dielectric strength.

Material Dielectric Strength (V/mil) Test Method

Parylene D 5,500 ASTM D149

Parylene N 7,000 ASTM D149

Parylene C 5,600 - 6,900 ASTM D149

Acrylic (Conformal Coating) 1,100 - 2,000 ASTM D149

Epoxy (Conformal Coating) 500 - 1,000 ASTM D149

Silicone (Conformal Coating) 1,100 - 2,000 ASTM D149

Polyurethane (Conformal

Coating)
1,500 - 3,500 ASTM D149

Kapton® HN (Polyimide) 3,000 - 7,700 ASTM D149

Teflon® AF (Amorphous

Fluoropolymer)
~1,970 (for 25µm film) -

Mylar® (PET) 7,000 ASTM D149

Ultem™ (PEI) 770 - 830 ASTM D149

Note: The dielectric strength of materials can vary depending on factors such as film thickness,

temperature, humidity, and the specific test conditions. Thinner films generally exhibit higher

dielectric strength.[5]

As the data indicates, the Parylene family of coatings, including Parylene D, demonstrates

significantly higher dielectric strength compared to conventional liquid conformal coatings like

acrylics, epoxies, silicones, and polyurethanes.[2][4][6] While some high-performance films like

Kapton® and Mylar® show comparable or even higher dielectric strengths in some cases, the

unique vapor deposition process of Parylene offers a key advantage in achieving a truly

conformal, pinhole-free coating on complex topographies, which is critical for reliable electrical

insulation.[6]
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Experimental Protocol: Measuring Dielectric
Breakdown Strength (ASTM D149)
The determination of dielectric breakdown strength is governed by the internationally

recognized standard, ASTM D149. This test method outlines the procedures for measuring the

dielectric breakdown voltage and dielectric strength of solid electrical insulating materials.

I. Specimen Preparation
Substrate Selection: Prepare a suitable conductive substrate, such as a metal plate, for the

deposition of the Parylene D film.

Parylene Deposition: Deposit a Parylene D film of the desired thickness onto the substrate

using a chemical vapor deposition (CVD) process. The thickness of the film is a critical

parameter and should be accurately measured.

Conditioning: Condition the coated specimens at a standard laboratory atmosphere (23 ±

2°C and 50 ± 5% relative humidity) for a minimum of 40 hours prior to testing, unless

otherwise specified.

II. Test Apparatus
High-Voltage Source: A variable high-voltage AC power supply with a sinusoidal waveform

(typically 60 Hz) and a means to increase the voltage at a controlled rate.

Electrodes: The standard specifies several types of electrodes. For thin films, opposing

cylindrical brass electrodes with a diameter of 6.4 mm (0.25 inches) and edges rounded to a

radius of 0.8 mm (0.031 inches) are commonly used.[3]

Test Chamber: A test chamber to house the specimen and electrodes, which may be filled

with a dielectric medium like oil to prevent flashover (arcing around the specimen).

III. Test Procedure
The ASTM D149 standard outlines three primary methods for voltage application:

Short-Time Method: The voltage is applied to the test specimen and increased from zero at a

uniform rate (e.g., 500 V/s) until breakdown occurs.[7][8]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b3258493?utm_src=pdf-body
https://www.benchchem.com/product/b3258493?utm_src=pdf-body
https://www.benchchem.com/product/b3258493?utm_src=pdf-body
https://kmac-plastics.net/data/technical/kapton-hn.htm
https://www.electronics.org/sites/default/files/test_methods_docs/2.5.6.3.pdf
https://www.intertek.com/polymers-plastics/testlopedia/dielectric-strength-astm-d149/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3258493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Slow Rate-of-Rise Method: The voltage is initially raised to 50% of the anticipated

breakdown voltage (as determined by the short-time method) and then increased at a

slower, uniform rate until breakdown.[7][8]

Step-by-Step Method: The voltage is increased in equal increments and held at each step for

a specified period until breakdown.[7][8]

The short-time method is the most common for quality control and material comparison. The

breakdown voltage is the voltage at which the material fails, indicated by a sudden drop in

voltage and an increase in current. The dielectric strength is then calculated by dividing the

breakdown voltage by the thickness of the film.[4]

Visualizing the Process
To better understand the experimental workflow for determining the dielectric breakdown

strength of Parylene D films, the following diagrams illustrate the chemical structure, the

deposition process, and the testing methodology.

Parylene D Monomer
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Caption: Chemical structure of the Parylene D monomer.
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Parylene Deposition Process
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Caption: Simplified workflow of the Parylene chemical vapor deposition (CVD) process.
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ASTM D149 Test Workflow
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Caption: Logical workflow for measuring dielectric breakdown strength according to ASTM

D149.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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